Cas no 13622-90-7 (Bis(4-isocyanatocyclohexyl)methane)

Bis(4-isocyanatocyclohexyl)methane structure
13622-90-7 structure
Product Name:Bis(4-isocyanatocyclohexyl)methane
CAS No:13622-90-7
MF:C15H22N2O2
MW:262.347383975983
CID:2728825
Update Time:2023-08-07

Bis(4-isocyanatocyclohexyl)methane Chemical and Physical Properties

Names and Identifiers

    • 1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]cyclohexane
    • Hydrogenated MDI
    • Hylene W
    • Bis(4-isocyanatocyclohexyl)methane
    • Dicyclohexylmethane-4,4'-diisocyanate
    • 4,4'-Diisocyanatodicyclohexylmethane
    • Cyclohexane, 1,1'-methylenebis[4-isocyanato-
    • Methylene bis(4-cyclohexylisocyanate)
    • Dicyclohexylmethane 4,4'-diisocyanate
    • methylene-bis(4-cyclohexylisocyanate)
    • Methylene bis-(4-cyclohexylisocyanate)
    • 1,1-Methylenebis(4-isocyanatocyclohexane)
    • 4,4'-Methylenedi(cyclohexyl isocyanate)
    • cis,cis-4,4'-D
    • Inchi: 1S/C15H22N2O2/c18-10-16-14-5-1-12(2-6-14)9-13-3-7-15(8-4-13)17-11-19/h12-15H,1-9H2
    • InChI Key: KORSJDCBLAPZEQ-UHFFFAOYSA-N
    • SMILES: O=C=NC1CCC(CC1)CC1CCC(CC1)N=C=O

Computed Properties

  • Exact Mass: 262.168127949 g/mol
  • Monoisotopic Mass: 262.168127949 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 58.9
  • Molecular Weight: 262.35

Experimental Properties

  • Color/Form: Clear, colorless to light-yellow liquid
  • Density: 1.07 at 77 °F (NIOSH, 2016)
  • Melting Point: less than 14 °F (NIOSH, 2016)
  • Flash Point: greater than 395 °F (NIOSH, 2016)
  • Solubility: Reacts with water (NIOSH, 2016)
  • LogP: log Kow = 6.11 (est)
  • Refractive Index: Index of refraction = 1.4970 at 20 °C/D
  • Vapor Pressure: 0.001 mm Hg at 77 °F (NIOSH, 2016)
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